Cas no 1804281-18-2 (1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one
• CAS No: 1804281-18-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4792988
• Update Time: 2025-06-08

1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-4-16-12-9(11(13)8(2)14)6-5-7-10(12)15-3/h5-7,11H,4H2,1-3H3
• InChI Key： FJAQNKPJUFJNAD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one (CAS: 1804281-18-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one (CAS: 1804281-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest studies focusing on its synthesis, biological activities, and applications in drug discovery.

Recent literature highlights the compound's role as a key precursor in the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are being explored for the treatment of myeloproliferative disorders. The bromo and ethoxy-methoxy substituents on the phenyl ring were found to enhance binding affinity to the kinase domain, as confirmed by X-ray crystallography.

In addition to its applications in kinase inhibitor development, 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one has been investigated for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its derivative's potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. The presence of the bromo group was identified as critical for this activity, suggesting potential for further optimization.

The synthetic accessibility of this compound has also been a focus of recent research. A novel, scalable synthesis route was described in Organic Process Research & Development (2023), featuring a palladium-catalyzed coupling as the key step. This method offers improved yields (up to 85%) compared to traditional approaches, making it more attractive for industrial-scale production.

From a mechanistic perspective, computational studies have provided insights into the compound's reactivity. Density functional theory (DFT) calculations published in The Journal of Physical Chemistry A (2024) revealed that the bromo-ketone moiety undergoes facile nucleophilic substitution, explaining its versatility in subsequent derivatization reactions. These findings have important implications for designing more efficient synthetic routes to related compounds.

Looking forward, researchers are exploring the potential of 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication suggest that nanoparticles functionalized with derivatives of this compound show enhanced tumor accumulation in mouse models, opening new possibilities for cancer therapeutics.

In conclusion, the growing body of research on 1-Bromo-1-(2-ethoxy-3-methoxyphenyl)propan-2-one (CAS: 1804281-18-2) underscores its importance as a multifunctional building block in medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents and drug delivery systems, with ongoing studies continuing to reveal new potential uses. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future pharmaceutical development.